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SIviL ) Assay Type ] o
Study Context Mutation(s) Used Key Experimental Findings
Tested
Analysis of rare R383K Luciferase The study prioritized in vitro functional
coding variants in Reporter analysis for missense variants; the R383K
an obesity cohort Assay variant was tested but results for SIM1
[1] specifically were not highlighted in the
available summary.
Screening in p.T481K, Luciferase Variants p.T481K and p.A517V showed a
pediatric patients p.A517V, Reporter decrease in SIM1 transcriptional activity.
with early-onset p.L242V, Assay Other variants (e.g., p.L242V, p.D590E) did
obesity [2] p.D590E, and not impair activity, helping distinguish
others pathogenic changes.
Identification of p.R296G, Luciferase Both mutations demonstrated a strong loss-
novel LoF p.S309G Reporter of-function (LoF) effect on SIM1's
mutations [3] Assay transcriptional activity in stable human cell
lines.
Association of rare  Multiple rare Luciferase Confirmed that obesity-associated SIM1
variants with variants Reporter variants lead to haploinsufficiency,
severe obesity [4] Assay primarily through a loss of transcriptional

function.
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Standard Experimental Protocol for SIM1 Luciferase
Assays

The studies consistently point to a common methodology for evaluating SIM1 function. The workflow

below outlines the core steps of this established protocol.

Gtart: SIM1 Functional Assa;)

1. Plasmid Construction
* Clone SIM1 cDNA (wild-type/mutant) into expression vector

l

2. Cell Culture & Transfection
» Use HEK293 cells
* Co-transfect SIM1 plasmid, ARNT plasmid, and reporter plasmid

y

3. Reporter Gene Activation
* JAK2-promoter luciferase reporter
» SIM1/ARNT heterodimer binds E-box element
* Activates luciferase expression

Activation leads to
uciferase Production

4. Luciferase Measurement
* Lyse cells after 48 hours
* Measure luminescence with luminometer

l

5. Data Analysis
» Normalize luciferase signal
» Compare activity of mutant vs. wild-type SIM1
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The diagram illustrates the key stages of the assay, which are detailed below:

e Principle: The assay tests whether a SIM1 mutation affects the protein's core function as a
transcription factor. SIM1 must form a heterodimer with another protein called ARNT (Aryl

Hydrocarbon Receptor Nuclear Translocator). Together, they bind to specific DNA sequences (E-

box elements) in the promoters of target genes to activate transcription [1].
e Key Components:

o SIM1 Expression Vector: Contains the genetic code for either the wild-type (normal) or mutant

SIM1 protein.
o ARNT Expression Vector: Ensures the dimerization partner is present in the cells.
o Reporter Plasmid: Contains a luciferase gene (the reporter) under the control of a promoter
that is activated by the SIM1I/ARNT complex, such as the JAK2 promoter [1].

¢ Interpretation: A significant reduction in luminescence in cells expressing a mutant SIM1 compared

to the wild-type control is interpreted as a loss-of-function (LoF) effect, indicating the mutation
disrupts SIM1's transcriptional activity [3] [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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